
2,4,6-triphenylaniline H315-H319-H335 hazard
statements

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,4,6-Triphenylaniline

CAS No.: 6864-20-6

Cat. No.: S573931

Get Quote

Chemical Identity and Hazards

This table details the basic identifiers and the specific hazard classifications for 2,4,6-triphenylaniline.

Property / Classification Description

CAS Number 6864-20-6 [1] [2]

Molecular Formula C₂₄H₁₉N [1] [2]

Molecular Weight 321.42 g/mol [1] [2]

Physical Form Powder [2]

Melting Point 122-125 °C (lit.) [1] [2]

| GHS Hazard Statements | H301: Toxic if swallowed. [1] H315: Causes skin irritation. [1] [2] H319:

Causes serious eye irritation. [1] [2] H335: May cause respiratory irritation. [1] [2] | | Signal Word |

Warning [1] [2] | | Target Organs | Respiratory system [2] |
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Safety, Handling, and First Aid

This table outlines the necessary safety precautions and first aid measures for laboratory handling.

Aspect Guidance

| Personal Protective Equipment (PPE) | • Eye/Face Protection: Safety glasses with side-shields or

eyeshields. • Skin Protection: Wear protective gloves. • Respiratory Protection: Use a dust mask type N95

(US) or equivalent to avoid inhaling dust. [1] [2] | | Safe Handling Precautions | • Avoid breathing dust or

aerosols. [1] • Use in a well-ventilated area. [1] • Wash hands thoroughly after handling. [1] | | Storage

Conditions | Store in a cool, dry place at ambient temperatures. Keep the container tightly closed. [1] | |

First Aid Measures | • Inhalation: Move person to fresh air. Seek medical attention if irritation occurs. •

Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation develops. • Eye

Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present. Seek medical

attention if irritation persists. • Ingestion: Rinse mouth. Never give anything by mouth to an unconscious

person. Seek immediate medical attention. [1] |

Experimental Workflow for Safe Handling

The diagram below summarizes the key steps for safely handling 2,4,6-triphenylaniline in a laboratory

setting.
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Start: Plan Experiment

Don Appropriate PPE:
- Safety glasses/Eyeshields

- Protective gloves
- N95 Dust Mask

Prepare Environment:
- Ensure good ventilation

- Have spill kit ready

Weigh & Handle Powder
Avoid dust formation

Clean Up Area
Dispose of waste properly

End: Remove PPE
Wash hands thoroughly

Click to download full resolution via product page

Key Information for Researchers

TSCA Status: This chemical is not on the TSCA inventory, meaning it may be intended for research
and development use only [1].

Water Pollution Class (WGK): It is classified as WGK 3, indicating it is a substance with high water-
polluting potential [2]. This requires careful attention to environmental containment and waste

disposal.
Handling Note: The primary risks are associated with its physical form as a powder, which can easily

become airborne. The focus of safe handling should be on preventing inhalation and contact
through engineering controls (ventilation) and correct PPE [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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